Cas no 710272-54-1 (1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine)
710272-54-1 structure
Product Name:1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
CAS No:710272-54-1
MF:C12H16ClN3O2
MW:269.727341651917
CID:1094702
Update Time:2024-03-05
1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine
- Piperazine, 1-(2-chloroethyl)-4-(4-nitrophenyl)-
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- Inchi: 1S/C12H16ClN3O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10H2
- InChI Key: NULZRBUCTPOMMW-UHFFFAOYSA-N
- SMILES: N1(CCCl)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 429.0±45.0 °C(Predicted)
- pka: 5.92±0.10(Predicted)
1-(2-Chloroethyl)-4-(4-nitrophenyl)piperazine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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